Cas no 17220-38-1 (1,2,5-oxadiazole-3,4-diamine)

• Product Name: 1,2,5-oxadiazole-3,4-diamine
• CAS No: 17220-38-1
• MF: C₂H₄N₄O
• MW: 100.079359054565
• MDL: MFCD00138084
• CID: 50686
• PubChem ID: 135727052
• Update Time: 2025-10-24

1,2,5-oxadiazole-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3,4-diamine
• Furazandiamine
• 3,4-Diaminofurazan
• Furazan-3,4-diamine
• 3,4-Diamino-1,2,5-oxadiazole
• AKOS BB-9341
• VITAS-BB TBB000397
• 4,5-Diaminofurazan
• TIMTEC-BB SBB000032
• 3,4-DIAMINOFURAZANE
• 3,4-DIAMINOFURAZAN 99%
• 3,4-Diaminofurazan,97%
• JHJVSUCUNFXIHN-UHFFFAOYSA-N
• diaminofurazan
• ZERO/000235
• PubChem21086
• ARONIS004561
• Jsp003515
• BCP00227
• 8855AA
• STK046487
• BBL008366
• 1,2,5-Oxadiazole-3,4-diamine #
• SBB000032
• DTXSID00336977
• 3,4-Diaminofurazan, 97%
• W-200162
• A811379
• GEO-00916
• SY046572
• CS-W007462
• D4030
• AKOS000266508
• MFCD00138084
• 17220-38-1
• EN300-40937
• A22046
• FT-0600256
• RS-0105
• SCHEMBL1458607
• AC-1480
• EU-0033219
• AMY25223
• BB 0218174
• CHEMBRDG-BB4003862
• DB-006273
• ALBB-010793
• 672-141-1
• FD11261
• 1,2,5-oxadiazole-3,4-diamine

• MDL： MFCD00138084
• Inchi： 1S/C2H4N4O/c3-1-2(4)6-7-5-1/h(H2,3,5)(H2,4,6)
• InChI Key： JHJVSUCUNFXIHN-UHFFFAOYSA-N
• SMILES： O1N=C(C(N)=N1)N

Computed Properties

• Exact Mass: 100.03900
• Monoisotopic Mass: 100.038511
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91

Experimental Properties

• Color/Form: White to slightly Beige crystalline powder
• Density: 1.582
• Melting Point: 180.0 to 184.0 deg-C
• Boiling Point: 304°C at 760 mmHg
• Flash Point: 137.7 °C
• Refractive Index: 1.621
• PSA: 90.96000
• LogP: 0.39640

1,2,5-oxadiazole-3,4-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1,2,5-oxadiazole-3,4-diamine

Introduction to 1,2,5-Oxadiazole-3,4-diamine (CAS No. 17220-38-1) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1,2,5-oxadiazole-3,4-diamine (CAS No. 17220-38-1) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its oxadiazole core and amine functionalities, exhibits a unique combination of chemical reactivity and biological potential, making it a valuable building block for the design and synthesis of novel therapeutic agents. The oxadiazole ring system is known for its stability and versatility, while the presence of two amino groups provides multiple sites for functionalization, enabling the development of diverse derivatives with tailored properties.

Recent advancements in the field have highlighted the 1,2,5-oxadiazole-3,4-diamine scaffold as a promising candidate for drug discovery efforts targeting various diseases. Its molecular framework is particularly well-suited for interactions with biological macromolecules, including enzymes and receptors, which has spurred interest in its role as a pharmacophore. The compound’s ability to engage in hydrogen bonding and π-stacking interactions makes it an attractive candidate for modulating biological pathways relevant to inflammation, cancer, and neurodegenerative disorders.

One of the most compelling aspects of 1,2,5-oxadiazole-3,4-diamine is its synthetic accessibility. The presence of the two amino groups allows for facile derivatization through various chemical transformations, such as condensation reactions with carboxylic acids or aldehydes to form amides or ureas. Additionally, nucleophilic substitution reactions can be employed to introduce additional functional groups at specific positions within the molecule. These synthetic strategies have enabled researchers to generate a library of derivatives with distinct pharmacological profiles.

In the realm of medicinal chemistry, derivatives of 1,2,5-oxadiazole-3,4-diamine have been explored for their potential as kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways that regulate cell growth and division. By designing analogs that selectively inhibit aberrant kinase activity observed in cancers or inflammatory diseases, researchers aim to develop treatments with improved efficacy and reduced side effects. Preliminary studies have demonstrated that certain 1,2,5-oxadiazole-3,4-diamine derivatives exhibit inhibitory effects on specific kinases while maintaining low toxicity profiles.

The compound’s significance extends beyond its applications in oncology. Emerging research suggests that modifications of the 1,2,5-oxadiazole-3,4-diamine scaffold may yield compounds with antimicrobial properties. The oxadiazole core is known to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes in microorganisms. By leveraging this mechanism of action through structural optimization of derivatives such as 1-(2H)-pyrazolone[3H]-thiones, researchers are investigating novel strategies to combat antibiotic-resistant pathogens.

Another area where 1-(2H)-pyrazolone[3H]-thiones derived from 1,2,5-oxadiazole-3-carboxamides show promise is in neurodegenerative disease research. The ability of these compounds to cross the blood-brain barrier has been exploited in efforts to develop treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. By modulating key neurotransmitter systems or inhibiting pathological protein aggregation processes like tau hyperphosphorylation or α-synuclein fibrillogenesis, 1-(2H)-pyrazolone[3H]-thiones hold potential as neuroprotective agents.

The versatility of 1-(2H)-pyrazolone[3H]-thiones also extends to their role as probes in biochemical assays. Their fluorescence properties can be harnessed for high-throughput screening applications where rapid identification of bioactive molecules is required. Furthermore, 1-(2H)-pyrazolone[3H]-thiones derived from N-(tert-butyl)-N'-[(E)-(4-bromobenzylidene)]thiourea have been utilized as fluorescent dyes for cellular imaging studies due to their ability to bind specific biomolecules within living cells.

Recent computational studies have further illuminated the structural features that contribute to the biological activity of derivatives like N-(tert-butyl)-N'-[(E)-(4-bromobenzylidene)]thiourea derived from 1-(2H)-pyrazolone[3H]-thiones. Molecular docking simulations have identified key interactions between these compounds and target proteins that correlate well with experimental potency data obtained from enzyme inhibition assays or cell-based assays using HEK293T cells or other relevant model systems.

The future development of drugs based on modified structures such as those derived from N-(tert-butyl)-N'-[(E)-(4-bromobenzylidene)]thiourea will likely involve interdisciplinary approaches combining medicinal chemistry expertise with advanced computational techniques like machine learning models trained on large datasets containing known bioactive molecules, 1-(2H)-pyrazolone[3H]-thiones, etc., which can predict new molecular structures likely to exhibit desired pharmacological properties.